Cas no 1554428-74-8 (N-Benzyloxycarbonyl-(2S,4R)-2-cyano-4-fluoropyrrolidine)

• Product Name: N-Benzyloxycarbonyl-(2S,4R)-2-cyano-4-fluoropyrrolidine
• CAS No: 1554428-74-8
• MF: C₁₃H₁₃FN₂O₂
• MW: 248.252926588058
• CID: 6222915
• PubChem ID: 17961853
• Update Time: 2025-07-20

N-Benzyloxycarbonyl-(2S,4R)-2-cyano-4-fluoropyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1554428-74-8
• benzyl 2-cyano-4-fluoropyrrolidine-1-carboxylate
• 1212342-08-9
• EN300-7337381
• N-Benzyloxycarbonyl-(2S,4R)-2-cyano-4-fluoropyrrolidine
• N-Cbz-trans-4-fluoro-L-prolinonitrile
• SB48488

• Inchi： 1S/C13H13FN2O2/c14-11-6-12(7-15)16(8-11)13(17)18-9-10-4-2-1-3-5-10/h1-5,11-12H,6,8-9H2
• InChI Key： KVYBNHDQRCKGOO-UHFFFAOYSA-N
• SMILES： FC1CN(C(=O)OCC2C=CC=CC=2)C(C#N)C1

Computed Properties

• Exact Mass: 248.09610582g/mol
• Monoisotopic Mass: 248.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.3Ų

Additional information on N-Benzyloxycarbonyl-(2S,4R)-2-cyano-4-fluoropyrrolidine

Recent Advances in the Application of N-Benzyloxycarbonyl-(2S,4R)-2-cyano-4-fluoropyrrolidine (CAS: 1554428-74-8) in Medicinal Chemistry

The compound N-Benzyloxycarbonyl-(2S,4R)-2-cyano-4-fluoropyrrolidine (CAS: 1554428-74-8) has recently gained significant attention in medicinal chemistry research as a key building block for the development of novel protease inhibitors. Recent studies have highlighted its unique structural features, including the stereospecific fluorination at the 4-position and the cyano group at the 2-position, which contribute to its enhanced binding affinity and selectivity toward various therapeutic targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of this compound as a precursor in the synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors for diabetes treatment. The researchers utilized the fluorinated pyrrolidine core to improve metabolic stability while maintaining potent inhibitory activity, achieving IC50 values in the low nanomolar range. The presence of the benzyloxycarbonyl protecting group was found to be crucial for selective deprotection during multi-step syntheses.

In the field of antiviral drug development, a recent patent application (WO2023056421) disclosed novel SARS-CoV-2 main protease inhibitors incorporating this fluoropyrrolidine derivative. The 4-fluoro substitution was shown to significantly enhance membrane permeability while the cyano group participated in key hydrogen bonding interactions with the viral protease active site. Molecular dynamics simulations revealed improved binding kinetics compared to non-fluorinated analogs.

Ongoing research at several pharmaceutical companies has explored the compound's potential in cancer therapeutics. Early-stage preclinical data presented at the 2023 AACR Annual Meeting demonstrated its utility in constructing selective PARP inhibitors, with the fluorinated pyrrolidine scaffold contributing to improved blood-brain barrier penetration for potential CNS applications. The compound's chiral purity (2S,4R configuration) was identified as critical for maintaining target specificity.

From a synthetic chemistry perspective, recent advancements in the large-scale production of 1554428-74-8 have been reported. A 2024 Organic Process Research & Development publication detailed an optimized asymmetric synthesis route achieving >99% ee and 85% overall yield, addressing previous challenges in stereocontrol during the fluorination step. This development is expected to facilitate broader investigation of the compound in drug discovery programs.

Future research directions highlighted in recent reviews include exploring the compound's potential in targeted protein degradation (PROTACs) and as a versatile intermediate for radiofluorination in PET tracer development. The unique electronic properties imparted by the fluorine atom at the 4-position continue to make this building block particularly valuable for structure-activity relationship studies across multiple target classes.